5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(2-fluoro-5-methoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO2/c1-16-10-2-3-12(13)11(5-10)8-4-9(15)7-14-6-8/h2-7,15H,1H3
• InChI Key: MUJLVAJZBXCBKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=CN=C2)O
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID40682809
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261993-95-6

Description

5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine (5-FAMHP) is a synthetic molecule that has been gaining attention in the scientific community due to its potential applications in research and drug development. It is a small, lipophilic molecule that can readily cross the blood-brain barrier, making it an attractive target for drug development. 5-FAMHP has been used in a variety of research applications, including in the study of neurological diseases, cancer, and drug metabolism. The molecule’s unique structure and properties make it a valuable tool for researchers, and its potential for a variety of applications has led to increased interest in its synthesis and use.

Scientific Research Applications

5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% has been used in a variety of scientific research applications, including in the study of neurological diseases, cancer, and drug metabolism. The molecule’s unique structure and properties make it a valuable tool for researchers. For example, 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% has been used in studies of the mechanisms of action of various drugs, including antidepressants, anticonvulsants, and antipsychotics. Additionally, the molecule has been used to study the pharmacokinetics of various drugs, as well as to study the metabolism of drugs in the body.

Mechanism of Action

The exact mechanism of action of 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the molecule binds to certain receptors in the brain, which then leads to a cascade of events that ultimately results in the desired effect. Specifically, it is believed that 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% binds to the serotonin 5-HT2A receptor, which is involved in the regulation of mood and emotion. Additionally, it is thought that 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% may act on other receptors, such as the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% are not yet fully understood. However, it is believed that the molecule may have a variety of effects on the body, including on the brain, heart, and blood vessels. For example, 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% has been shown to reduce the levels of certain neurotransmitters, such as serotonin, in the brain. Additionally, it has been shown to reduce inflammation in the heart and to decrease blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% in laboratory experiments is that it is a small, lipophilic molecule that can readily cross the blood-brain barrier. This makes it an attractive target for drug development. Additionally, the molecule has been shown to have a variety of effects on the body, making it a useful tool for studying the mechanisms of action of various drugs.
However, there are also some limitations to using 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% in laboratory experiments. For example, the exact mechanism of action of the molecule is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, the molecule has a relatively short half-life in the body, which can limit its usefulness in long-term experiments.

Future Directions

The potential applications of 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% are still being explored, and there are a number of future directions that could be pursued. For example, further research could be conducted to better understand the exact mechanism of action of the molecule. Additionally, further studies could be conducted to explore the potential therapeutic uses of 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95%, including in the treatment of neurological diseases, cancer, and drug metabolism. Additionally, further research could be conducted to explore the potential for 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% to be used as a diagnostic tool for certain diseases. Finally, further research could be conducted to explore the potential for 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% to be used in drug delivery systems.

Synthesis Methods

5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% can be synthesized using a variety of methods, including the Mitsunobu reaction and the Wittig reaction. The Mitsunobu reaction is a two-step process that involves the formation of an intermediate, which is then converted to the desired product. The Wittig reaction is a three-step process that involves the formation of an intermediate, followed by a deprotonation step and a subsequent oxidation step. Both of these methods have been used to synthesize 5-(2-Fluoro-5-methoxyphenyl)-3-hydroxypyridine, 95% in the laboratory.